6-(1H-imidazol-1-yl)-N-(2-methoxy-5-methylphenyl)pyridazine-3-carboxamide

• IUPAC Name: 6-imidazol-1-yl-N-(2-methoxy-5-methylphenyl)pyridazine-3-carboxamide
• InChI: InChI=1S/C16H15N5O2/c1-11-3-5-14(23-2)13(9-11)18-16(22)12-4-6-15(20-19-12)21-8-7-17-10-21/h3-10H,1-2H3,(H,18,22)
• InChI Key: WLNOBMXDUHXBNY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)C2=NN=C(C=C2)N3C=CN=C3
• Molecular Formula: C16H15N5O2
• Molecular Weight: 309.32 g/mol
• CAS No.: 1396792-69-0

Description

6-(1H-imidazol-1-yl)-N-(2-methoxy-5-methylphenyl)pyridazine-3-carboxamide is a useful research compound. Its molecular formula is C16H15N5O2 and its molecular weight is 309.329. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Compounds related to 6-(1H-imidazol-1-yl)-N-(2-methoxy-5-methylphenyl)pyridazine-3-carboxamide have been synthesized and characterized, showing potential for diverse biological applications. The synthesis of novel pyrazole carboxamide, pyridazine, and thienopyridazine derivatives has been reported, with some derivatives showing significant antimicrobial activity (Othman & Hussein, 2020). Additionally, the synthesis of 6-methoxyimidazo[1,2-b]pyridazine and its analogs has been detailed, highlighting their potential for further pharmacological evaluation (Lombardino, 1968).

Biological Activities

These compounds have been investigated for their potential biological activities, including:

• Antimicrobial Activity: Certain derivatives have displayed antimicrobial properties against a range of Gram-positive and Gram-negative bacteria (Othman & Hussein, 2020).
• Cytotoxicity: Research into 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives has shown cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, suggesting potential antitumor applications (Hassan, Hafez, & Osman, 2014).
• Central Nervous System Activity: Studies on imidazo[1,2-b]pyridazines have explored their activity in the central nervous system, with some compounds binding strongly to rat brain membranes, indicating potential for CNS-related therapeutic applications (Barlin, Davies, Ireland, & Zhang, 1992).